Cas no 2172104-67-3 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid
• CAS No: 2172104-67-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6428212
• PubChem ID: 165546458
• Update Time: 2025-11-03

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}pentanoic acid
• EN300-1490171
• 2172104-67-3

• Inchi： 1S/C26H28N2O5/c29-24(30)11-5-6-14-27-25(31)17-12-13-18(15-17)28-26(32)33-16-23-21-9-3-1-7-19(21)20-8-2-4-10-22(20)23/h1-4,7-10,12-13,17-18,23H,5-6,11,14-16H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KKTGQUZNMDGIHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(NCCCCC(=O)O)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid

Comprehensive Overview of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid (CAS No. 2172104-67-3)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid (CAS No. 2172104-67-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is critical for solid-phase peptide synthesis (SPPS). The presence of the cyclopentene ring and pentanoic acid moiety enhances its versatility in bioconjugation and drug delivery applications. Researchers often search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to identify high-purity compounds like this for their projects.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biopharmaceuticals and therapeutic peptides. The compound’s CAS No. 2172104-67-3 is frequently queried in scientific databases, reflecting its relevance in drug discovery and biomaterial engineering. Its unique structure allows for selective deprotection under mild conditions, making it ideal for automated peptide synthesizers. Keywords such as "Fmoc-cyclopentene derivatives" and "carboxylic acid linkers" are often associated with this compound in academic literature.

The compound’s hydrophilic-lipophilic balance (HLB) and pH stability make it suitable for designing targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring its potential in prodrug formulations and bioconjugation strategies. Common search queries include "how to use Fmoc-amino acids in SPPS" and "best practices for peptide coupling reagents," highlighting its practical importance. The cyclopent-2-en-1-yl group further enables click chemistry applications, aligning with trends in bioorthogonal chemistry.

From a synthetic perspective, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}pentanoic acid is valued for its high yield and low epimerization risk during peptide chain elongation. Its CAS No. 2172104-67-3 is often cross-referenced with studies on peptide-based vaccines and enzyme inhibitors. Industry professionals frequently search for "Fmoc cleavage conditions" or "optimizing peptide solubility," underscoring its role in process optimization.

In conclusion, this compound bridges gaps between organic chemistry and biomedical innovation. Its compatibility with green chemistry principles (e.g., reduced solvent waste) resonates with sustainability-focused research. As AI-driven drug design gains traction, compounds like CAS No. 2172104-67-3 will remain pivotal for high-throughput screening and molecular modeling.